Cas no 90013-12-0 (1-Pentanone, 2-methyl-1-phenyl-, (R)-)

• Product Name: 1-Pentanone, 2-methyl-1-phenyl-, (R)-
• CAS No: 90013-12-0
• MF: C₁₂H₁₆O
• MW: 176.254843711853
• CID: 796513
• PubChem ID: 13284950
• Update Time: 2025-04-19

1-Pentanone, 2-methyl-1-phenyl-, (R)- Chemical and Physical Properties

Names and Identifiers

• 1-Pentanone, 2-methyl-1-phenyl-, (R)-
• 90013-12-0
• DTXSID70534721
• (2R)-2-Methyl-1-phenylpentan-1-one
• SCHEMBL17002137

• Inchi： 1S/C12H16O/c1-3-7-10(2)12(13)11-8-5-4-6-9-11/h4-6,8-10H,3,7H2,1-2H3/t10-/m1/s1
• InChI Key： VXGJFMHAPUVWSB-SNVBAGLBSA-N
• SMILES： O=C(C1C=CC=CC=1)[C@H](C)CCC

Computed Properties

• Exact Mass: 176.120115130g/mol
• Monoisotopic Mass: 176.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 17.1Ų